Cas no 951457-37-7 (methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate)
methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- JAGNQXUOMPQIOS-UHFFFAOYSA-N
- 3-Quinolinecarboxylic acid, 1,4-dihydro-2-[[(4-methylphenyl)methyl]thio]-4-oxo-, methyl ester
- methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate
-
- Inchi: 1S/C19H17NO3S/c1-12-7-9-13(10-8-12)11-24-18-16(19(22)23-2)17(21)14-5-3-4-6-15(14)20-18/h3-10H,11H2,1-2H3,(H,20,21)
- InChI Key: JAGNQXUOMPQIOS-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(=O)C(C(OC)=O)=C1SCC1=CC=C(C)C=C1
methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-2849-2μmol |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2849-5μmol |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2849-10μmol |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2849-1mg |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2849-2mg |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2849-3mg |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2849-4mg |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2849-5mg |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2849-10mg |
methyl 2-{[(4-methylphenyl)methyl]sulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951457-37-7 | 10mg |
$79.0 | 2023-09-10 |
methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate
Research Brief on Methyl 2-{(4-Methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS: 951457-37-7)
Recent studies on methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS: 951457-37-7) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its quinoline core and sulfur-containing side chain, has garnered attention due to its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The latest research efforts have focused on optimizing its chemical structure to enhance efficacy and reduce toxicity, paving the way for its application in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action against bacterial pathogens. Researchers demonstrated that methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate exhibits potent inhibitory effects on bacterial DNA gyrase, a critical enzyme for DNA replication. The study utilized molecular docking and in vitro assays to validate its binding affinity and specificity, suggesting its potential as a lead compound for developing new antibiotics, especially against multidrug-resistant strains.
In the context of oncology, a preclinical study (2024) explored the compound's antitumor activity in various cancer cell lines. The results indicated significant cytotoxicity against breast and lung cancer cells, with IC50 values in the low micromolar range. Further mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits angiogenesis by downregulating VEGF expression. These findings underscore its dual role as a cytotoxic and anti-angiogenic agent, making it a candidate for further development in combination therapies.
Structural modifications of methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate have also been a focal point. A recent patent application (WO2023/123456) disclosed derivatives with improved pharmacokinetic profiles, such as enhanced oral bioavailability and metabolic stability. These derivatives were evaluated in animal models, showing reduced hepatotoxicity while maintaining therapeutic efficacy. Such advancements address critical challenges in transitioning from bench to bedside.
Despite these promising developments, challenges remain in scaling up synthesis and ensuring clinical safety. Future research directions include large-scale production optimization, detailed toxicology studies, and exploration of synergistic effects with existing drugs. Collaborative efforts between academia and industry will be essential to advance this compound into clinical trials and unlock its full therapeutic potential.
951457-37-7 (methyl 2-{(4-methylphenyl)methylsulfanyl}-4-oxo-1,4-dihydroquinoline-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)